2-Butyloctanedioic acid
Cat. No. B1588205
M. Wt: 230.3 g/mol
InChI Key: OWCLRJQYKBAMOL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08492538B1
Procedure details
The above chiral salt, an organic solvent, an alkaline aqueous medium, and dibutyl 1,6-dicarboxy-hexane are mixed in a vessel. 1.0 equivalents (based upon the moles and equivalents of dibutyl 1,6-dicarboxy-hexane) of alkalizing agent, such as sodium hydroxide, is added, optionally with heating. The hydrolysis is allowed to proceed to completion. The mono-esterified butyl 1,6-dicarboxy-hexane is contained within the aqueous phase. The phases are separated. The aqueous phase is acidified with dilute acid to pH 4.5 with cooling. The butyl 1,6-dicarboxy-hexane is isolated by filtration or extraction with diethyl ether.
Name
dibutyl 1,6-dicarboxy-hexane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
dibutyl 1,6-dicarboxy-hexane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
mono-esterified butyl 1,6-dicarboxy-hexane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Identifiers
|
REACTION_CXSMILES
|
[CH2:1]([C:5](CCCC)([C:14]([OH:16])=[O:15])[CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][C:11]([OH:13])=[O:12])[CH2:2][CH2:3][CH3:4].[OH-].[Na+]>>[CH2:1]([CH:5]([C:14]([OH:16])=[O:15])[CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][C:11]([OH:13])=[O:12])[CH2:2][CH2:3][CH3:4] |f:1.2|
|
Inputs
Step One
|
Name
|
dibutyl 1,6-dicarboxy-hexane
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(CCC)C(CCCCCC(=O)O)(C(=O)O)CCCC
|
Step Two
|
Name
|
dibutyl 1,6-dicarboxy-hexane
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(CCC)C(CCCCCC(=O)O)(C(=O)O)CCCC
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
Step Four
[Compound]
|
Name
|
mono-esterified butyl 1,6-dicarboxy-hexane
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
optionally with heating
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The phases are separated
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
with dilute acid to pH 4.5
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
with cooling
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(CCC)C(CCCCCC(=O)O)C(=O)O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
